Cas no 114874-31-6 (5-isothiocyanato-1-methyl-1H-pyrazole)

5-isothiocyanato-1-methyl-1H-pyrazole structure
114874-31-6 structure
Product Name:5-isothiocyanato-1-methyl-1H-pyrazole
CAS No:114874-31-6
MF:C5H5N3S
MW:139.178298711777
CID:2125010
PubChem ID:14252762
Update Time:2025-04-21

5-isothiocyanato-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-isothiocyanato-1-methyl-1H-pyrazole
    • 5-isothiocyanato-1-methylpyrazole
    • 1H-Pyrazole, 5-isothiocyanato-1-methyl-
    • 114874-31-6
    • SY326220
    • EN300-7251033
    • SCHEMBL9373386
    • MFCD26402642
    • DB-333060
    • 1-methyl-5-pyrazolylisothiocyanate
    • HOYIXCWFHCAPED-UHFFFAOYSA-N
    • DTXSID40558055
    • Inchi: 1S/C5H5N3S/c1-8-5(6-4-9)2-3-7-8/h2-3H,1H3
    • InChI Key: HOYIXCWFHCAPED-UHFFFAOYSA-N
    • SMILES: S=C=NC1=CC=NN1C

Computed Properties

  • Exact Mass: 139.02041835Da
  • Monoisotopic Mass: 139.02041835Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.3Ų

5-isothiocyanato-1-methyl-1H-pyrazole Pricemore >>

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